2-bromo-N-(2-hydroxyphenyl)butanamide

• IUPAC Name: 2-bromo-N-(2-hydroxyphenyl)butanamide
• InChI: InChI=1S/C10H12BrNO2/c1-2-7(11)10(14)12-8-5-3-4-6-9(8)13/h3-7,13H,2H2,1H3,(H,12,14)
• InChI Key: UMQASQIFPAPCGN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=CC=C1O)Br
• Molecular Formula: C10H12BrNO2
• Molecular Weight: 258.11 g/mol

Description

2-Bromo-N-(2-hydroxyphenyl)butanamide is a brominated amide derivative characterized by a butanamide backbone substituted with a bromine atom at the C2 position and an aromatic 2-hydroxyphenyl group attached via the amide nitrogen. This structure confers unique physicochemical properties, such as enhanced polarity due to the hydroxyl group and reactivity from the bromine atom.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents on Phenyl Ring	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
2-Bromo-N-(2-hydroxyphenyl)butanamide	2-hydroxyl	C₁₀H₁₂BrNO₂*	~258.12 (estimated)	Potential H-bonding, biological activity
2-Bromo-N-(3-methylphenyl)butanamide	3-methyl	C₁₁H₁₄BrNO	256.14	Discontinued; lab use only
2-Bromo-N-(3-ethylphenyl)butanamide	3-ethyl	C₁₂H₁₆BrNO	270.17	Hydrophobic alkyl chain; discontinued
2-Bromo-N-(2-cyanophenyl)butanamide	2-cyano	C₁₁H₁₁BrN₂O	267.12	Electron-withdrawing cyano group
N-(3-Bromo-2-methylphenyl)-2-oxo-1,2-DHP†	3-bromo, 2-methyl	C₁₃H₁₁BrN₂O₂	323.15	Planar conformation; H-bonded dimers

*Estimated based on structural analogs; †DHP = dihydropyridine.

Key Comparative Insights:

Electron-withdrawing groups (e.g., 2-cyano in ) increase electrophilicity at the bromine site, favoring nucleophilic substitution reactions, whereas electron-donating groups (e.g., 2-hydroxyl) may stabilize resonance structures .

Biological Activity

• Amide compounds with hydroxyl or halogen substituents exhibit antibacterial and antifungal properties (). The 2-hydroxyphenyl group may synergize with bromine to enhance bioactivity, as seen in structurally related compounds .

Crystallographic and Conformational Differences

• Compounds like N-(3-bromo-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide () adopt near-planar conformations due to π-conjugation across the amide bridge, with dihedral angles <10° between aromatic rings. Similar planarity is expected in the target compound, influencing packing efficiency and stability .

Discontinued analogs () highlight challenges in synthesis or stability, possibly due to steric hindrance from bulkier substituents or decomposition under storage conditions.